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An In-depth Technical Guide for Researchers and Drug Development Professionals

The G protein-coupled receptor 88 (GPR88), an orphan receptor predominantly expressed in

the striatum, has emerged as a promising therapeutic target for a range of central nervous

system (CNS) disorders, including schizophrenia, Parkinson's disease, anxiety, and addiction.

[1] The development of selective agonists for GPR88 is a key step towards validating its

therapeutic potential and understanding its physiological roles. This technical guide provides a

comprehensive overview of the structure-activity relationship (SAR) of GPR88 agonists, with a

focus on the compound identified as "GPR88 agonist 2" and other key chemical scaffolds.

GPR88 Signaling Pathway
GPR88 is known to couple to Gαi/o proteins.[2] Upon agonist binding, the receptor inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate

(cAMP) levels.[2] This inhibitory action on neuronal signaling is believed to be a key

mechanism through which GPR88 modulates brain function.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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